Cas no 2138019-00-6 (({6-azaspiro3.4octan-8-yl}methyl)(2-methylbutan-2-yl)amine)

• Product Name: ({6-azaspiro3.4octan-8-yl}methyl)(2-methylbutan-2-yl)amine
• CAS No: 2138019-00-6
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 5609331
• PubChem ID: 165488448
• Update Time: 2025-10-28

({6-azaspiro3.4octan-8-yl}methyl)(2-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 2138019-00-6
• EN300-840390
• ({6-azaspiro[3.4]octan-8-yl}methyl)(2-methylbutan-2-yl)amine
• ({6-azaspiro3.4octan-8-yl}methyl)(2-methylbutan-2-yl)amine

• Inchi： 1S/C13H26N2/c1-4-12(2,3)15-9-11-8-14-10-13(11)6-5-7-13/h11,14-15H,4-10H2,1-3H3
• InChI Key： ZEOOUGVMTAIVKC-UHFFFAOYSA-N
• SMILES： N1CC(CNC(C)(C)CC)C2(C1)CCC2

Computed Properties

• Exact Mass: 210.209598838g/mol
• Monoisotopic Mass: 210.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 24.1Ų

Additional information on ({6-azaspiro3.4octan-8-yl}methyl)(2-methylbutan-2-yl)amine

Introduction to Compound CAS No. 2138019-00-6: ({6-azaspiro[3.4]octan-8-yl}methyl)(2-methylbutan-2-yl)amine

The compound with the CAS number 2138019-00-6, known as ({6-azaspiro[3.4]octan-8-yl}methyl)(2-methylbutan-2-yl)amine, is a novel and structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and features a spirocyclic structure, which confers it with distinct chemical and biological properties. The spirocyclic framework, combined with the presence of a tertiary amine, makes this compound a promising candidate for various therapeutic applications.

The chemical structure of ({6-azaspiro[3.4]octan-8-yl}methyl)(2-methylbutan-2-yl)amine is characterized by a six-membered ring fused with a four-membered ring, forming a spirocyclic system. The nitrogen atom in the six-membered ring is substituted with a methyl group, while the four-membered ring is attached to a 2-methylbutan-2-yl group. This unique structural arrangement provides the compound with enhanced stability and solubility, which are crucial factors for its potential use in drug development.

Recent studies have highlighted the pharmacological potential of ({6-azaspiro[3.4]octan-8-yl}methyl)(2-methylbutan-2-yl)amine. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to interact with GPCRs suggests its potential as a therapeutic agent for treating conditions such as neurological disorders, cardiovascular diseases, and inflammatory diseases.

In addition to its GPCR modulating properties, ({6-azaspiro[3.4]octan-8-yl}methyl)(2-methylbutan-2-yl)amine has also shown promising results in preclinical studies for its anti-inflammatory effects. Inflammation is a complex biological response that involves multiple signaling pathways and cellular interactions. The compound has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of ({6-azaspiro[3.4]octan-8-yl}methyl)(2-methylbutan-2-yl)amine have also been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can effectively cross the blood-brain barrier, which is particularly important for its potential use in central nervous system (CNS) disorders.

Safety and toxicity assessments are crucial steps in the drug development process. Initial toxicology studies on ({6-azaspiro[3.4]octan-8-yl}methyl)(2-methylbutan-2-yl)amine have shown that it has low toxicity at therapeutic doses. These findings support its further evaluation in clinical trials to assess its safety and efficacy in humans.

The synthesis of ({6-azaspiro[3.4]octan-8-yl}methyl)(2-methylbutan-2-yl)amine involves several well-established chemical reactions, making it amenable to large-scale production for pharmaceutical applications. The synthetic route typically involves the formation of the spirocyclic core followed by functionalization steps to introduce the desired substituents. The ease of synthesis and scalability are important considerations for commercialization.

In conclusion, the compound with CAS number 2138019-00-6, known as ({6-azaspiro[3.4]octan-8-yl}methyl)(2-methylbutan-2-y l)amine, represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising pharmacological activities and favorable ADME properties, make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease models, paving the way for potential new treatments in the future.